Cas no 861324-38-1 (3-(carbamoylamino)-3-(2-methylphenyl)propanoic acid)

• Product Name: 3-(carbamoylamino)-3-(2-methylphenyl)propanoic acid
• CAS No: 861324-38-1
• MDL: MFCD09971512
• CID: 4661767
• PubChem ID: 42884910
• Update Time: 2025-10-22

3-(carbamoylamino)-3-(2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Carbamoylamino)-3-(2-methylphenyl)propanoic Acid
• 3-(carbamoylamino)-3-(2-methylphenyl)propanoic acid

• MDL： MFCD09971512

Additional information on 3-(carbamoylamino)-3-(2-methylphenyl)propanoic acid

3-(Carbamoylamino)-3-(2-Methylphenyl)Propanoic Acid: A Comprehensive Overview

3-(Carbamoylamino)-3-(2-methylphenyl)propanoic acid, with the CAS number 861324-38-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a carbamoylamino group and a 2-methylphenyl substituent, making it a valuable candidate for the development of novel therapeutic agents.

The molecular formula of 3-(carbamoylamino)-3-(2-methylphenyl)propanoic acid is C₁₁H₁₄N₂O₃, and its molecular weight is approximately 226.24 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and ethanol. These physical properties make it suitable for various analytical and preparative techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In the context of medicinal chemistry, 3-(carbamoylamino)-3-(2-methylphenyl)propanoic acid has been studied for its potential biological activities. Recent research has focused on its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(carbamoylamino)-3-(2-methylphenyl)propanoic acid has also shown potential as an anti-cancer agent. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that 3-(carbamoylamino)-3-(2-methylphenyl)propanoic acid could be further developed into a novel therapeutic agent for cancer treatment.

The synthesis of 3-(carbamoylamino)-3-(2-methylphenyl)propanoic acid has been well-documented in the literature. One common synthetic route involves the reaction of 2-methylbenzaldehyde with malononitrile to form an intermediate nitrile, which is then hydrolyzed to yield the desired carboxylic acid. This method is efficient and scalable, making it suitable for large-scale production in industrial settings. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using catalytic systems that reduce waste and energy consumption.

In terms of pharmacokinetics, 3-(carbamoylamino)-3-(2-methylphenyl)propanoic acid has been shown to have favorable absorption, distribution, metabolism, and excretion (ADME) properties. Studies have indicated that it is well-absorbed orally and has good bioavailability. The compound is primarily metabolized by the liver through cytochrome P450 enzymes, with major metabolites being excreted via urine and feces. These pharmacokinetic characteristics are important considerations for its potential use as a therapeutic agent.

To further enhance its therapeutic potential, researchers have explored various derivatives and analogs of 3-(carbamoylamino)-3-(2-methylphenyl)propanoic acid. For example, modifications to the carbamoylamino group or the 2-methylphenyl substituent have led to compounds with improved potency and selectivity. One notable derivative is N-benzyl-3-(carbamoylamino)-3-(2-methylphenyl)propanoic acid, which has shown enhanced anti-inflammatory activity compared to the parent compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(carbamoylamino)-3-(2-methylphenyl)propanoic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 3-(carbamoylamino)-3-(2-methylphenyl)propanoic acid, CAS number 861324-38-1, is a promising compound with diverse biological activities. Its anti-inflammatory and anti-cancer properties make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.